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Compound of Interest

Compound Name: 2-Chloro-6-nitroanisole

Cat. No.: B183065 Get Quote

Essential Safety and Handling Guide for 2-
Chloro-6-nitroanisole
This guide provides crucial safety, operational, and disposal information for laboratory

personnel, including researchers, scientists, and drug development professionals, working with

2-Chloro-6-nitroanisole. Adherence to these protocols is vital for ensuring personal safety and

minimizing environmental exposure.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Chloro-6-nitroanisole is a chemical compound that requires careful handling due to its

potential hazards. While specific toxicity data for this compound is not readily available, its

structure as a chlorinated nitroaromatic compound suggests potential for skin, eye, and

respiratory irritation, as well as toxicity if ingested or absorbed through the skin. A multi-layered

approach to PPE is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling 2-Chloro-6-nitroanisole
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PPE Category Item Specifications & Notes

Eye and Face Protection Safety Goggles

Must meet EN 166 or OSHA

29 CFR 1910.133 standards.

Required at all times when

handling the chemical.[1][2][3]

[4]

Face Shield

Recommended when there is

a significant risk of splashing

or dust generation.[3][5][6]

Hand Protection Chemical-Resistant Gloves

Butyl rubber gloves are

recommended for handling

nitro compounds.[7] Nitrile

gloves may be suitable for

short-term protection against

incidental contact, but should

be changed immediately upon

contamination.[3][6] Always

inspect gloves for integrity

before use.

Body Protection
Flame-Resistant Laboratory

Coat

Must be worn fully buttoned to

provide maximum coverage.[3]

Respiratory Protection
NIOSH/MSHA or EN 149

Approved Respirator

A dust mask or respirator with

organic vapor cartridges is

necessary if there is a potential

for aerosol or dust generation,

or if working outside of a

certified chemical fume hood.

[1][3][8][9][10]

Foot Protection Closed-Toe Shoes

Perforated shoes, sandals, or

similar footwear are not

permitted in the laboratory.[11]
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A systematic workflow is essential to minimize exposure and ensure safety when working with

2-Chloro-6-nitroanisole.

Step 1: Preparation and Engineering Controls

All manipulations of solid 2-Chloro-6-nitroanisole must be conducted within a certified

chemical fume hood to control inhalation exposure.[3]

Ensure that a safety shower and an eyewash station are readily accessible and have been

recently tested.[1][4][8]

Have a spill kit appropriate for handling solid chemical spills readily available.

Step 2: Weighing and Transfer

Perform all weighing and transfer operations inside the fume hood to contain any dust.

Use non-sparking tools to prevent ignition sources.[12][13]

Step 3: During the Experiment

Clearly label all containers with the chemical name and appropriate hazard warnings.

Avoid direct contact with skin and eyes.[4][8][12][13][14]

Do not eat, drink, or smoke in the laboratory.[1][12][13]

Keep containers tightly closed when not in use.[1][4][8]

Step 4: Post-Experiment

Thoroughly wash hands with soap and water after handling the chemical, even if gloves

were worn.[1][4][12][13]

Decontaminate all surfaces and equipment used.
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Proper disposal of 2-Chloro-6-nitroanisole and its containers is critical to prevent

environmental contamination. As a chlorinated nitroaromatic compound, it should be treated as

hazardous waste.

Step 1: Waste Segregation

Collect all waste containing 2-Chloro-6-nitroanisole, including contaminated consumables

(e.g., gloves, wipes), in a designated and clearly labeled hazardous waste container.

Step 2: Waste Storage

Store the hazardous waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[2][4][8]

Ensure the waste container is kept tightly closed.

Step 3: Waste Disposal

Dispose of the hazardous waste through a licensed professional waste disposal service in

accordance with all local, regional, and national regulations.[1][4][13]

Do not dispose of this chemical down the drain.[12][14]

Step 4: Container Disposal

Empty containers should be triple-rinsed (or equivalent) with a suitable solvent. The rinsate

should be collected and disposed of as hazardous waste.

Puncture the container to prevent reuse before disposal in a sanitary landfill or as directed by

your institution's waste management guidelines.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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